8-iso-PGF2beta

• IUPAC Name: (Z)-7-[(1S,2R,3R,5R)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
• InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18+,19+/m0/s1
• InChI Key: PXGPLTODNUVGFL-HMALSPAFSA-N
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]([C@H]1C/C=C\CCCC(=O)O)O)O)O
• Molecular Formula: C20H34O5
• DSSTOX Substance ID: DTXSID401160411
• Molecular Weight: 354.5 g/mol
• Physical Description: Solid
• CAS No.: 177020-26-7

Description

8-iso-PGF2beta is a prostaglandin F2 (PGF2) isomer that has been identified as a biomarker for oxidative stress. It has been found to be elevated in various pathophysiological conditions, such as cardiovascular disease, diabetes, and cancer. This compound has also been studied in relation to its role in the regulation of inflammation and immune response.

Scientific Research Applications

• Type 2 Diabetes Mellitus (T2DM) : 8-iso-PGF2α, closely related to 8-iso-PGF2β, is considered a key indicator of oxidative stress in vivo. It's used for evaluating oxidative stress in T2DM patients and may be involved in chronic complications of the disease (Xu Yu-shan, 2008).

• Platelet Activation in Diabetes : The formation of 8-iso-PGF2α is enhanced in diabetes and contributes to platelet activation. This finding underscores the role of lipid peroxidation and oxidative stress in diabetes-related complications (G. Davı̀ et al., 1999).

• Hypertensive Nephropathy : 8-iso-PGF2α reflects the level of oxidative stress in hypertensive nephropathy, indicating its potential role in evaluating kidney damage severity in hypertension (Liu Shuhua, 2010).

• Cardiovascular Mortality in Postmenopausal Women : High levels of urinary F2-isoprostanes, including 8-iso-PGF2α, predict increased cardiovascular mortality in postmenopausal women, suggesting a link between oxidative stress and cardiovascular diseases (M. Roest et al., 2008).

• Endothelial Dysfunction and Diabetes : 8-iso-PGF2α levels increase during meals in diabetic patients, affecting endothelial function. This indicates a role in managing oxidative stress and endothelial function in diabetes (A. Ceriello et al., 2011).

• Acute Hyperglycemia in Type 2 Diabetes : Acute hyperglycemia increases plasma 8-epi-PGF2α isoprostane levels, a direct marker of in vivo free radical oxidative damage, indicating its role in understanding the macrovascular risk in type 2 diabetes (M. Sampson et al., 2002).

Safety and Hazards

Elevated serum 8-iso-PGF2α on admission prolongs hospital stay and increases the risk of death in patients with community-acquired pneumonia (CAP), indicating that 8-iso-PGF2α may be involved in the progression of CAP and serve as an early serum prognostic biomarker for CAP.

Future Directions

The role of 8-iso-PGF2α in community-acquired pneumonia (CAP) remains unclear. Therefore, the main goal is to investigate the correlations of serum 8-iso-PGF2α with the severity and prognosis in CAP patients through a hospital-based retrospective cohort study.

Mechanism of Action

Target of Action

8-iso-PGF2beta, also known as 8-iso-prostaglandin F2alpha, is a prostaglandin-like compound that has been identified to play an important role in various diseases . It primarily targets the thromboxane prostanoid (TP) receptor in vascular smooth muscle . This receptor is involved in vasoconstriction and promotes platelet aggregation .

Mode of Action

This compound is synthesized in vivo, mainly through a free radical–catalyzed peroxidation of arachidonic acid in cell membrane phospholipids . It is then released to free form in serum, secretions, and urine by the action of phospholipase A2 . As a weak agonist of the TP receptor, it interacts with this receptor to induce its effects .

Biochemical Pathways

The action of this compound is associated with the induction of oxidative stress and inflammation . It is positively correlated with circulating inflammatory cytokines such as C-reactive protein (CRP) and tumor necrosis factor-alpha (TNFα) . This suggests that this compound may be involved in the progression of diseases through the modulation of inflammatory pathways.

Pharmacokinetics

It is known that it exists in human plasma in two different forms: esterified and free acid forms . More research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The action of this compound has been associated with the severity of certain diseases. For instance, in patients with community-acquired pneumonia (CAP), serum this compound levels on admission are positively associated with the severity of the condition . Elevated serum this compound levels on admission prolong hospital stay and increase the risk of death in patients with CAP .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, it has been found that high blood glucose and abdominal obesity can increase the damage related to oxidative stress in vivo, suggesting that these factors can influence the action, efficacy, and stability of this compound .

Biochemical Analysis

Biochemical Properties

8-iso-PGF2beta interacts with various enzymes, proteins, and other biomolecules. It exhibits very weak contraction of human umbilical vein artery and does not promote aggregation . This compound moderately contracts both the canine and porcine pulmonary vein .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It is significantly correlated with fasting blood glucose (FBG) and intra-abdominal fat (IAF), suggesting that high blood glucose and abdominal obesity can increase the damage related to oxidative stress in vivo .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It is produced by free radical peroxidation of arachidonic acid .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. It is significantly correlated with FBG and IAF, suggesting that high blood glucose and abdominal obesity can increase the damage related to oxidative stress in vivo .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is one of 64 possible isomers of PGF2alpha which can be produced by free radical peroxidation of arachidonic acid .